Cas no 1784669-36-8 (N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine)

• Product Name: N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine
• CAS No: 1784669-36-8
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5048468
• Update Time: 2025-08-05

N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine
• N-methyl-1-(2-methyl-5-pyridin-2-ylpyrazol-3-yl)methanamine
• N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine

• Inchi： 1S/C11H14N4/c1-12-8-9-7-11(14-15(9)2)10-5-3-4-6-13-10/h3-7,12H,8H2,1-2H3
• InChI Key： IHVCEFWAZZQPPS-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC=CN=2)=N1)CNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 0.3
• Topological Polar Surface Area: 42.7

Additional information on N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine

Professional Introduction to N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine (CAS No. 1784669-36-8)

N-Methyl-1-(1-methyl-3-(pyridin-2-yl-1H-pyrazol-5-yl)methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1784669-36-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular architecture, characterized by a combination of pyrazole and pyridine moieties, suggests potential applications in modulating biological pathways relevant to various therapeutic areas.

The compound's structure incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a methyl group at the 1-position of the pyrazole ring and a pyridine substituent at the 3-position introduces specific electronic and steric effects that can influence its interactions with biological targets. These features make it an intriguing subject for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological properties of N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine with greater accuracy. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a viable lead for the development of novel therapeutic agents. For instance, preliminary computational studies suggest that it could interact with enzymes involved in metabolic pathways, potentially offering benefits in the treatment of metabolic disorders.

In addition to its enzymatic interactions, the compound's ability to cross the blood-brain barrier has been a point of interest for researchers exploring central nervous system (CNS) therapies. The lipophilic nature of its structure, coupled with the presence of aromatic rings, suggests that it may possess the necessary properties to penetrate this critical barrier. This characteristic is particularly relevant for developing treatments for neurodegenerative diseases, where access to brain tissues is often a limiting factor.

The synthesis of N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine presents unique challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in multiigram quantities. Techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired molecular framework efficiently. These advancements have not only facilitated the synthesis of this compound but also provided insights into potential synthetic routes for related molecules.

Once synthesized, the pharmacological evaluation of N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine involves rigorous testing in vitro and in vivo. In vitro studies typically focus on assessing its binding affinity to target proteins and enzymes, as well as its ability to modulate signaling pathways. These experiments often utilize techniques such as surface plasmon resonance (SPR) and enzyme-linked immunosorbent assay (ELISA) to quantify interactions at a molecular level.

In vivo studies extend this evaluation by examining the compound's behavior within living organisms. Animal models are commonly used to assess toxicity, pharmacokinetics, and therapeutic efficacy. For example, studies in rodents have been conducted to evaluate the potential of this compound in modulating metabolic pathways associated with obesity and diabetes. The results from these studies have provided valuable insights into its biological activity and potential therapeutic applications.

The growing interest in N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-5-yl)methanamine has also spurred research into its derivatives. By modifying specific parts of its structure, scientists aim to enhance its pharmacological properties while minimizing side effects. For instance, substituting different functional groups at the pyridine ring or altering the methyl substituents on the pyrazole ring could lead to compounds with improved potency and selectivity. These derivative studies are crucial for optimizing drug candidates for clinical development.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the process of identifying promising compounds like N-Methyl-1-(1-methyl-3-(pyridin-2-y l)-1H-pyrazol -5 -yl)methanamine. These technologies enable researchers to analyze vast datasets rapidly, identifying patterns and correlations that might not be apparent through traditional experimental methods. By leveraging these tools, scientists can predict the potential activity of new compounds more efficiently, reducing the time and resources required for drug development.

The future prospects for N-Methyl -1-( 1 -methyl -3 -( py ridin -2 - yl ) - 1 H -py ra zol -5 - yl )meth an am ine remain promising as ongoing research continues to uncover its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this field further. Such collaborations can facilitate shared resources, expertise, and knowledge exchange, ultimately leading to faster development of novel therapeutics.